Cas no 61370-76-1 (2H-1-Benzopyran-6-acetonitrile, 3,4-dihydro-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran-6-acetonitrile, 3,4-dihydro-2,2-dimethyl-
• CAS No: 61370-76-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 481831
• PubChem ID: 71396405
• Update Time: 2025-04-19

2H-1-Benzopyran-6-acetonitrile, 3,4-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-acetonitrile, 3,4-dihydro-2,2-dimethyl-
• 2-(2,2-dimethyl-3,4-dihydrochromen-6-yl)acetonitrile
• DTXSID60817974
• 61370-76-1
• (2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)acetonitrile

• Inchi： 1S/C13H15NO/c1-13(2)7-5-11-9-10(6-8-14)3-4-12(11)15-13/h3-4,9H,5-7H2,1-2H3
• InChI Key： RNWGYBLHHGCWLZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC#N)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02